Cas no 2418662-73-2 (2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid)

• Product Name: 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid
• CAS No: 2418662-73-2
• MF: C₂₀H₃₀N₂O₄S
• MW: 394.528204441071
• CID: 5677427
• PubChem ID: 165845844
• Update Time: 2025-05-24

2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2418662-73-2
• EN300-26631616
• 2-(3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid
• 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid

• Inchi： 1S/C20H30N2O4S/c1-12-15(11-16(23)24)13(2)18(27)14(3)17(12)21-7-9-22(10-8-21)19(25)26-20(4,5)6/h27H,7-11H2,1-6H3,(H,23,24)
• InChI Key： YUJPUGQGRMEJIN-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(CC(=O)O)C(C)=C(C=1C)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 394.19262862g/mol
• Monoisotopic Mass: 394.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 71.1Ų

Additional information on 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid

Introduction to 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid (CAS No. 2418662-73-2)

2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid, identified by its CAS number 2418662-73-2, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit structural complexity, making it a valuable intermediate in the development of novel therapeutic agents. The presence of functional groups such as the tert-butoxycarbonyl (Boc) group and the piperazine moiety enhances its utility in medicinal chemistry, particularly in the synthesis of protease inhibitors and other bioactive molecules.

The Boc-piperazine moiety is particularly noteworthy due to its role in stabilizing reactive amines during synthetic processes. This feature makes the compound a useful building block for constructing more complex pharmacophores. Additionally, the trimethyl-5-sulfanylphenyl group contributes to the overall lipophilicity and electronic properties of the molecule, which can be fine-tuned to optimize binding affinity to biological targets. These structural characteristics have positioned this compound as a subject of interest in ongoing research aimed at discovering new drugs.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and neurodegenerative diseases. The tert-butoxy group in this compound not only serves as a protecting group for the piperazine nitrogen but also influences the solubility and stability of the molecule, making it suitable for further derivatization. Researchers have leveraged these properties to design molecules that interact with specific enzyme pockets, such as matrix metalloproteinases (MMPs) and cyclooxygenases (COX).

One of the most compelling aspects of 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid is its potential application in the synthesis of kinase inhibitors. Kinases are a family of enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The piperazine core is a common pharmacophore in kinase inhibitors due to its ability to form hydrogen bonds with key residues in the enzyme's active site. By incorporating this moiety into a molecule like this one, researchers can develop compounds with enhanced selectivity and potency against specific kinases.

Recent advancements in computational chemistry have enabled more efficient virtual screening of candidate compounds for drug discovery. The structural features of 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid, particularly its rigid aromatic system and polar functional groups, make it an attractive candidate for docking studies against protein targets. These studies have revealed promising interactions with enzymes involved in metabolic pathways, suggesting potential therapeutic applications beyond inflammation and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the Boc-piperazine group is typically achieved through nucleophilic substitution reactions, where the piperazine nitrogen is activated for reaction with an electrophilic carbonyl species. Subsequent functionalization at the aromatic ring proceeds via electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's versatility as a scaffold for further chemical modifications.

In addition to its role as an intermediate in drug synthesis, 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid has been explored as a precursor for materials science applications. The presence of sulfur-containing groups can influence electronic properties, making it useful in designing organic semiconductors or ligands for metal complexes used in catalysis. Such applications are part of broader efforts to bridge pharmaceutical chemistry with materials science.

The growing body of research on this compound underscores its importance as a versatile building block in synthetic chemistry. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this one will remain integral to developing novel treatments for complex diseases. The combination of structural features such as the Boc-piperazine, trimethyl-5-sulfanylphenyl, and acetic acid functionalities provides a rich platform for innovation across multiple scientific disciplines.

Future studies may focus on exploring derivatives of this compound that exhibit improved pharmacokinetic properties or enhanced bioavailability. Techniques such as structure-activity relationship (SAR) studies will be instrumental in optimizing these properties. Additionally, advances in green chemistry principles may influence how this compound is synthesized, emphasizing sustainable practices that minimize waste and energy consumption.

In conclusion,2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-sulfanylphenyl)acetic acid (CAS No. 2418662-73-2) represents a significant contribution to pharmaceutical research due to its versatile structural framework and functional groups. Its applications span drug development, material science, and beyond, making it a cornerstone compound in modern chemical synthesis. As scientific understanding progresses，this molecule will undoubtedly continue to inspire new discoveries and innovations.